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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate

CAS No.: 1391194-67-4

Cat. No.: B570664

Get Quote

Executive Summary & Mechanism of Action
(2R)-Octyl-alpha-hydroxyglutarate (Octyl-2-HG) is a cell-permeable ester derivative of the

oncometabolite (2R)-2-hydroxyglutarate (2-HG). While native 2-HG is highly polar and poorly

permeable to cell membranes, the octyl ester modification facilitates passive diffusion across

the lipid bilayer.[1] Once intracellular, endogenous esterases cleave the octyl moiety, releasing

the active (2R)-2-HG and octanol.[1]

Critical Technical Challenge: The reliability of your data depends entirely on the rate of

hydrolysis. If hydrolysis occurs extracellularly (in the media), the polar 2-HG will not enter the

cell. If hydrolysis is too slow intracellularly, the active metabolite does not accumulate.

Furthermore, the byproduct (octanol) can induce non-specific toxicity.

Pathway Visualization
The following diagram illustrates the delivery mechanism and critical failure points (hydrolysis

zones).
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Figure 1: Mechanism of Octyl-2-HG delivery.[1] Note the "Premature Hydrolysis" risk in serum-

containing media.[1]

Pre-Analytical Phase: Preparation & Storage[1]
The Golden Rule: (2R)-Octyl-2-HG is an ester.[1] Esters are inherently unstable in aqueous

environments and susceptible to spontaneous hydrolysis. Never store aqueous dilutions.

Protocol: Stock Solution Preparation
Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).[1] Avoid ethanol if possible, as

transesterification can theoretically occur over long periods, though DMSO is standard for

cell culture.

Concentration: Prepare a high-concentration stock (e.g., 50 mM - 100 mM) to minimize the

volume of DMSO added to cells.

Storage: Aliquot immediately into single-use brown glass or amber tubes (protect from light).

Store at -80°C.
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Why? Repeated freeze-thaw cycles introduce atmospheric moisture, accelerating

hydrolysis.[1]

Verification: If a stock is older than 3 months, verify integrity via LC-MS or NMR before use.

Solubility & Stability Data
Parameter Specification Notes

MW 260.33 g/mol

Solubility (DMSO) ~25 mg/mL (96 mM) Clear solution.[2][3]

Solubility (PBS) ~1-2 mg/mL
Unstable. Prepare immediately

before use.

Stability (Media) < 24 hours

Half-life decreases significantly

in the presence of 10% FBS

due to esterases.

Appearance Colorless oil or solid Depends on purity/salt form.[1]

Analytical Phase: Cell Treatment Protocol
Step-by-Step Delivery Guide
Step 1: Determine the Vehicle Tolerance Before adding the drug, ensure your cells tolerate the

DMSO concentration.

Target: Final DMSO < 0.1% (v/v).

Calculation: For a 1 mM treatment using a 100 mM stock, you add 1 µL stock to 1 mL media

(0.1% DMSO).

Step 2: Media Preparation (The "Serum Trap") Serum (FBS) contains esterases

(carboxylesterases) that can cleave Octyl-2-HG before it enters the cell.[1]

Recommendation: If high concentrations (>500 µM) are required or uptake is poor, use Heat-

Inactivated FBS (HI-FBS) or treat in serum-free media for a 4-hour "pulse" before adding

serum-containing media.[1]
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Why? Heat inactivation reduces (but does not eliminate) esterase activity.

Step 3: Dosing Strategy Do not rely on a single dose for experiments lasting >24 hours.

Replenishment: Replace media with fresh compound every 24 hours to maintain intracellular

pressure.

Concentration Range: Typically 100 µM – 1 mM.

Note: This is much higher than physiological levels because the conversion efficiency

(Octyl-2HG ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-

star-inserted">

2HG) is rarely 100%.

Step 4: The Mandatory Controls You cannot publish data without these controls to rule out

toxicity from the octyl tail.

Vehicle Control: DMSO only.

Enantiomer Control: (2S)-Octyl-2-HG.

Logic: The (2S) enantiomer has distinct biological effects but shares the same octyl-

toxicity profile.[1] If both (2R) and (2S) kill your cells, the effect is likely toxicity, not

oncometabolism.

Ester Control (Optional but Recommended): Octyl-alpha-ketoglutarate (Octyl-aKG).

Troubleshooting Guide
Scenario A: "I see no increase in histone methylation
(H3K9me3) after treatment."
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Potential Cause Diagnostic Check Corrective Action

Premature Hydrolysis

Measure 2-HG in the media vs.

lysate by LC-MS. High media

2-HG means it cleaved

outside.[1]

Switch to Heat-Inactivated FBS

or reduce serum to 1-2%

during the first 6 hours of

treatment.[1]

Poor Uptake Cells are too confluent (>80%).

Treat cells at 50-60%

confluency to maximize

surface area exposure.[1]

Rapid Metabolism

Check expression of L-2HGDH

or D-2HGDH enzymes in your

cell line.[1]

Your cells might be

metabolizing the 2-HG back to

a-KG rapidly.[1]

Scenario B: "My cells are dying (Cytotoxicity)."
Potential Cause Diagnostic Check Corrective Action

Octanol Toxicity
Compare (2R)-Octyl vs. (2S)-

Octyl viability.

If both are toxic, reduce

concentration. The octyl tail

accumulates in membranes

and disrupts integrity.

DMSO Toxicity Check DMSO % in final media. Ensure DMSO is < 0.1%.[1][4]

pH Shift
Check media color (Phenol

Red).

High concentrations of acidic

metabolites can shift pH.

Buffer with HEPES if

necessary.

Frequently Asked Questions (FAQ)
Q1: Can I dissolve Octyl-2-HG in water or PBS to make a stock? A:No. While it has limited

solubility in aqueous buffers, the ester bond is susceptible to hydrolysis. An aqueous stock will

degrade into 2-HG and octanol over time, leading to inconsistent dosing. Always use

anhydrous DMSO.
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Q2: How do I validate that the drug actually entered the cell? A: The gold standard is LC-

MS/MS.[1]

Wash cells 3x with cold PBS (rapidly) to remove extracellular Octyl-2-HG.[1]

Lyse with 80% Methanol (-80°C).

Measure total 2-HG.[1][5][6] Note: You must distinguish between the intact ester and the free

acid. High intracellular free 2-HG confirms successful delivery and hydrolysis [1, 2].[1]

Q3: Why use the Octyl ester instead of just adding 2-HG acid? A: 2-HG is a dicarboxylic acid

and is negatively charged at physiological pH, making it membrane-impermeable. Without the

ester modification, you would need millimolar concentrations (10-50 mM) to force uptake via

transporters, which induces osmotic stress.[1] The Octyl ester allows effective delivery at 100-

500 µM [3].

Q4: Is (2R)-Octyl-2-HG the same as TFMB-2-HG? A: No. TFMB-2-HG is a different cell-

permeable derivative. While both deliver 2-HG, they have different hydrolysis kinetics and

byproduct toxicity profiles.[1] Do not interchange them without re-optimizing dosing [4].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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